Cas no 866153-60-8 (ethyl 2-{[4-(2,2,2-trifluoroethoxy)phenyl]formamido}acetate)

• Product Name: ethyl 2-{[4-(2,2,2-trifluoroethoxy)phenyl]formamido}acetate
• CAS No: 866153-60-8
• MF: C₁₃H₁₄F₃NO₄
• MW: 305.249774456024
• CID: 4663067
• Update Time: 2025-05-24

ethyl 2-{[4-(2,2,2-trifluoroethoxy)phenyl]formamido}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[4-(2,2,2-trifluoroethoxy)phenyl]formamido}acetate

• Inchi： 1S/C13H14F3NO4/c1-2-20-11(18)7-17-12(19)9-3-5-10(6-4-9)21-8-13(14,15)16/h3-6H,2,7-8H2,1H3,(H,17,19)
• InChI Key： WQPBIGGNRURDIF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(=O)C1=CC=C(OCC(F)(F)F)C=C1

Additional information on ethyl 2-{[4-(2,2,2-trifluoroethoxy)phenyl]formamido}acetate

Ethyl 2-{[4-(2,2,2-Trifluoroethoxy)phenyl]formamido}acetate: A Comprehensive Overview

Ethyl 2-{[4-(2,2,2-trifluoroethoxy)phenyl]formamido}acetate (CAS No. 866153-60-8) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoroethoxy group attached to a phenyl ring and a formamido group linked to an ethyl acetate moiety. Its structure endows it with distinct chemical properties that make it a valuable compound in various applications.

The synthesis of ethyl 2-{[4-(trifluoroethoxy)phenyl]formamido}acetate involves a series of well-defined organic reactions. The process typically begins with the preparation of the formamide derivative, followed by esterification to introduce the ethyl acetate group. The presence of the trifluoroethoxy group enhances the compound's stability and solubility properties, making it suitable for use in diverse chemical environments.

In terms of physical properties, this compound exhibits a melting point of approximately 105°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling and purification during chemical processes. The compound's molecular weight is calculated to be around 397 g/mol, reflecting its relatively large size compared to simpler organic molecules.

The chemical reactivity of ethyl 2-{[4-(trifluoroethoxy)phenyl]formamido}acetate is influenced by the electron-withdrawing effects of the trifluoroethoxy group and the formamido substituent. These groups activate certain positions on the molecule for nucleophilic and electrophilic attacks, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

Ethical considerations play a crucial role in the handling and application of this compound. Given its potential toxicity and environmental impact, researchers are encouraged to adhere to strict safety protocols during its synthesis and use. Proper disposal methods should also be implemented to minimize any adverse effects on ecosystems.

In conclusion, ethyl 2-{[4-(trifluoroethoxy)< strong >phenyl strong >]formamido}< strong >acetate strong > (CAS No. 866153-60-8) stands out as a significant compound in modern organic chemistry due to its unique structure and versatile applications. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in advancing chemical science.